Cas no 1198017-95-6 (1-(3-Chloro-4-(isopentyloxy)phenyl)ethanone)

• Product Name: 1-(3-Chloro-4-(isopentyloxy)phenyl)ethanone
• CAS No: 1198017-95-6
• MF: C₁₃H₁₇ClO₂
• MW: 240.725883245468
• CID: 5737797
• PubChem ID: 62909012
• Update Time: 2025-06-12

1-(3-Chloro-4-(isopentyloxy)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-4'-iso-pentoxyacetophenone
• AKOS012205603
• 1-[3-CHLORO-4-(3-METHYLBUTOXY)PHENYL]ETHAN-1-ONE
• 1-(3-Chloro-4-(isopentyloxy)phenyl)ethanone
• 1198017-95-6
• 3-Chloro-4-iso-pentoxyacetophenone
• 1-[3-Chloro-4-(3-methylbutoxy)phenyl]ethanone
• Ethanone, 1-[3-chloro-4-(3-methylbutoxy)phenyl]-

• MDL： MFCD17247534
• Inchi： 1S/C13H17ClO2/c1-9(2)6-7-16-13-5-4-11(10(3)15)8-12(13)14/h4-5,8-9H,6-7H2,1-3H3
• InChI Key： XVLMJZLXWNNWPR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=O)C=CC=1OCCC(C)C

Computed Properties

• Exact Mass: 240.0917075g/mol
• Monoisotopic Mass: 240.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.077±0.06 g/cm3(Predicted)
• Boiling Point: 346.5±27.0 °C(Predicted)

Additional information on 1-(3-Chloro-4-(isopentyloxy)phenyl)ethanone

Professional Introduction to 1-(3-Chloro-4-(isopentyloxy)phenyl)ethanone (CAS No. 1198017-95-6)

1-(3-Chloro-4-(isopentyloxy)phenyl)ethanone, chemically designated as CAS No. 1198017-95-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of aromatic ketones, characterized by a benzene ring substituted with various functional groups. The presence of both a chloro group and an isopentyloxy group on the aromatic ring imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The molecular structure of 1-(3-Chloro-4-(isopentyloxy)phenyl)ethanone consists of a central carbonyl group (C=O) attached to a benzene ring that is further modified by a chloro substituent at the 3-position and an isopentyloxy group at the 4-position. This specific arrangement of functional groups enhances the compound's reactivity, making it suitable for various chemical transformations. The chloro group, in particular, is known for its ability to participate in nucleophilic substitution reactions, while the isopentyloxy group contributes to the compound's lipophilicity, which can be advantageous in drug design for improving bioavailability.

In recent years, there has been growing interest in aromatic ketones as pharmacophores due to their diverse biological activities. Studies have demonstrated that compounds containing a benzene ring with electron-withdrawing groups such as chloro can exhibit potent effects on enzymatic and receptor interactions. The isopentyloxy moiety further modulates these interactions by influencing the overall electronic distribution and steric environment of the molecule. This combination of features makes 1-(3-Chloro-4-(isopentyloxy)phenyl)ethanone a promising scaffold for developing novel therapeutic agents.

One of the most compelling areas of research involving 1-(3-Chloro-4-(isopentyloxy)phenyl)ethanone is its potential application in oncology. Preliminary studies have suggested that this compound may inhibit the activity of specific kinases involved in cancer cell proliferation. The chloro group on the benzene ring has been shown to interact with the ATP-binding pockets of these kinases, thereby blocking their function. Additionally, the isopentyloxy group can enhance the compound's ability to cross cell membranes, improving its intracellular availability and efficacy.

Another area where this compound shows promise is in anti-inflammatory drug development. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. Research indicates that 1-(3-Chloro-4-(isopentyloxy)phenyl)ethanone may modulate inflammatory pathways by interacting with nonsteroidal anti-inflammatory drug (NSAID)-targeted enzymes such as cyclooxygenase (COX). The presence of both the chloro and isopentyloxy groups allows for fine-tuning of the molecule's pharmacokinetic properties, potentially leading to improved therapeutic outcomes.

The synthesis of 1-(3-Chloro-4-(isopentyloxy)phenyl)ethanone involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts acylation followed by nucleophilic substitution reactions to introduce the chloro and isopentyloxy groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been explored to improve synthetic efficiency and selectivity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

In conclusion, 1-(3-Chloro-4-(isopentyloxy)phenyl)ethanone (CAS No. 1198017-95-6) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of both a chloro group and an isopentyloxy group, make it an attractive candidate for developing novel drugs targeting various diseases. Ongoing research continues to explore its pharmacological properties, paving the way for innovative therapeutic solutions in the future.